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Compound of Interest

Compound Name: Xylotriose

Cat. No.: B10818074 Get Quote

An In-depth Guide to the Molecular Properties of Xylotriose

This document provides a detailed overview of the molecular weight and chemical formula of

Xylotriose, a xylooligosaccharide of interest to researchers and professionals in the fields of

biochemistry and drug development.

Quantitative Molecular Data
The fundamental molecular properties of Xylotriose are summarized in the table below. This

data is essential for a variety of experimental and analytical procedures, including mass

spectrometry, chromatography, and solution preparation.

Property Value

Molecular Formula C₁₅H₂₆O₁₃[1][2]

Molecular Weight 414.36 g/mol [1][3]

Formula Weight 414.4[2][4][5]

Molecular Composition
Xylotriose is a trisaccharide composed of three xylose units linked together. Its chemical

formula, C₁₅H₂₆O₁₃, indicates that a single molecule of Xylotriose contains 15 carbon atoms,

26 hydrogen atoms, and 13 oxygen atoms.
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Caption: Elemental composition of a Xylotriose molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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